Cas no 34006-70-7 (Cyclohexanone, 2,6-dibromo-)

• Product Name: Cyclohexanone, 2,6-dibromo-
• CAS No: 34006-70-7
• MF: C₆H₈Br₂O
• MW: 255.935120582581
• CID: 1461012
• PubChem ID: 11780108
• Update Time: 2025-04-20

Cyclohexanone, 2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-dibromo-
• 2,6-dibromocyclohexan-1-one
• SCHEMBL8848539
• 34006-70-7
• DTXSID80472463
• 2,6-Dibromocyclohexanone

• Inchi： 1S/C6H8Br2O/c7-4-2-1-3-5(8)6(4)9/h4-5H,1-3H2
• InChI Key： MDHTXSRMTCJEBR-UHFFFAOYSA-N
• SMILES： BrC1C(C(CCC1)Br)=O

Computed Properties

• Exact Mass: 253.89414
• Monoisotopic Mass: 253.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones